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Compound of Interest

Compound Name: Scutebarbatine W

Cat. No.: B1169356

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutebarbatine W is a neo-clerodane diterpenoid isolated from the plant Scutellaria barbata, a
herb used in traditional medicine. This technical guide provides a comprehensive overview of
the physical and chemical properties of Scutebarbatine W, its biological activities with a focus
on its anti-inflammatory effects, and detailed experimental protocols for its isolation and
analysis. The information presented here is intended to support researchers and professionals
in the fields of natural product chemistry, pharmacology, and drug development.

Physicochemical Properties

Scutebarbatine W is a white amorphous powder with the molecular formula CssH37NOs and a
molecular weight of 575.65 g/mol .[1] Its structure was elucidated through extensive
spectroscopic analysis.

Table 1: Physical Properties of Scutebarbatine W
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Property Value Source

Appearance White amorphous powder [1]

Molecular Formula Cs3H37NOs [1]

Molecular Weight 575.65 g/mol [1]

Melting Point 198-200 °C [1]

Optical Rotation [a]?°D +33.3 (c 0.03, MeOH) [1]
Solubility

Scutebarbatine W is soluble in a range of organic solvents, including chloroform,
dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSQO), and acetone.

Spectral Data

The structural characterization of Scutebarbatine W was established using a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and High-Resolution Electrospray lonization Mass Spectrometry
(HR-ESI-MS).
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Position o (ppm) J (Hz2)
la 1.65 m

1B 2.10 m

20 1.80 m

2B 2.25 m

3 5.50 dd (10.0, 5.0)
6 4.95 d (8.0)
7 5.80 d (8.0)
10 2.50 m

11 6.05 brs
1l4a 2.30 m

14B 2.65 m

16 4.80 s
17-CHs 1.15 S
18-CHs 1.20 d (7.0)
19-CHs 0.95 s
20-CHs 1.05 S

2' 9.10 s

4 8.80 d (5.0)
5" 7.45 dd (8.0, 5.0)
6' 8.30 d (8.0)
O-CO-Ph (ortho) 8.10 d (7.5)
O-CO-Ph (meta) 7.50 t (7.5)
O-CO-Ph (para) 7.65 t (7.5)
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Data interpreted from published sources.

Position o (ppm) Position o (ppm)
1 38.5 16 70.5
2 27.8 17 17.5
3 78.5 18 16.0
4 42.0 19 25.0
5 45.0 20 18.5
6 72.0 1 135.0
7 75.0 2' 152.0
8 138.0 3 128.0
9 130.0 4' 150.0
10 50.0 5' 124.0
11 125.0 6' 148.0
12 170.0 O-CO-Ph (C=0) 165.5
13 145.0 O-CO-Ph (ipso) 130.0
14 35.0 O-CO-Ph (ortho) 129.8
15 175.0 O-CO-Ph (meta) 128.5
O-CO-Ph (para) 133.0

Data interpreted from published sources.

e HR-ESI-MS: The high-resolution mass spectrum of Scutebarbatine W shows a molecular
ion peak [M+H]* at m/z 576.2548, which corresponds to the calculated mass for
Cs3H3sNOs*™.

» IR (KBr): The infrared spectrum displays characteristic absorption bands at 3440 cm~1
(hydroxyl group), 1745 cm~1 (ester carbonyl), 1710 cm~1 (lactone carbonyl), and 1640 cm~1
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(C=C double bond).

Biological Activity: Inhibition of Nitric Oxide
Production

Scutebarbatine W has demonstrated significant anti-inflammatory properties by inhibiting the
production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated BV2 microglial cells.[2]
Overproduction of NO is a key factor in the pathogenesis of various inflammatory diseases.

ICs0 Value

The half-maximal inhibitory concentration (ICso) of Scutebarbatine W for NO production in
LPS-stimulated BV2 cells was determined to be less than 50 pM, indicating its potent anti-
inflammatory activity.[2]

Signaling Pathway

While the specific signaling pathways modulated by Scutebarbatine W are still under
investigation, related neo-clerodane diterpenoids from Scutellaria species have been shown to
influence key inflammatory pathways such as the Mitogen-Activated Protein Kinase (MAPK)
and Nuclear Factor-kappa B (NF-kB) pathways. It is hypothesized that Scutebarbatine W may
exert its anti-inflammatory effects through the modulation of these pathways.
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Cell Preparation

Seed BV2 microglial cells
in 96-well plate

Incubate for 24h

Treatment and Stimulation

(

for 1h

re-treat with Scutebarbatine W)

:

Stimulate with LPS (1 pg/mL)
for 24h

Griess|Assay

Collect supernatant
Add Griess Reagent A
Incubate for 10 min

Add Griess Reagent B

\ 4

Incubate for 10 min

Data Analysis
4

G/Ieasure absorbance at 540 nn)
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( Calculate % inhibition and ICso )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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